Cas no 163180-49-2 (NOR-3)

NOR-3 structure
Product Name:NOR-3
CAS No:163180-49-2
Molecular Formula:C8H13N3O4
Molecular Weight:215.20652
CID:215615
PubChem ID:6437875
NOR-3 Properties
Names and Identifiers
-
- 3-Hexenamide,4-ethyl-2-(hydroxyimino)-5-nitro-, (2E,3E)-
- NOR-3
- FK409
- NOR 3
- (+-)-(E)-4-Ethyl-2-((E)-Hy
- 4-ETHYL2-E-(HYDROXYIMINO)-5-NITRO-3E-HEXENAMIDE
- (3E)-2-Hydroxyimino-4-(1-nitroethyl)-3-hexenamide
- (+-)-(E)-4-ethyl-2-((E)-hydroxyimino)-*5-nitro-3-
- (+-)-(E)-4-ETHYL-2-((E)-HYDROXYIMINO)-*5 -NITRO-3-HE
- (2E,3E)-4-Ethyl-2-(hydroxyimino)-5-nitro-3-hexenamide
- (+/-)-(E)-ETHYL-2-[(E)-HYDROXYIMINO]-5-NITRO-3-HEXENEAMIDE
- (+or-)-(E)4-Ethyl-2-[(E)-hydroxyimino]-5-nitro-3-hexenamide
- 138472-01-2
- SR-01000946623
- 163180-49-2
- 4-(E)-Ethyl-2-((E)-hydroxyimino)-5-nitro-3-hexeneamide
- AKOS040751806
- DTXCID2028141
- CAS-138472-01-2
- (+/-)-(E)-4-Ethyl-2-[(E)-hydroxyimino]-5-nitro-3-hexenamide, >=98%
- SCHEMBL961824
- NCGC00257497-01
- FR900409
- HMS3649M20
- (+/-)-(e)-4-ethyl-2-[(e)-hydroxyimino]-5-nitro-3-hexenamide
- CHEMBL173729
- DTXSID2048167
- (E,2E)-4-ethyl-2-hydroxyimino-5-nitrohex-3-enamide
- AKOS025293479
- Tox21_303605
- 3-Hexenamide, 4-ethyl-2-(hydroxyimino)-5-nitro-, (2E,3E)-
- SR-01000946623-1
- (E,2Z)-4-ethyl-2-hydroxyimino-5-nitrohex-3-enamide
-
- InChIKey: MZAGXDHQGXUDDX-JSRXJHBZSA-N
- Inchi: InChI=1S/C8H13N3O4/c1-3-6(5(2)11(14)15)4-7(10-13)8(9)12/h4-5,13H,3H2,1-2H3,(H2,9,12)/b6-4+,10-7-
- SMILES: O/N=C(/C=C(/C([N+]([O-])=O)C)\CC)\C(=O)N
Computed Properties
- Exact Mass: 215.09100
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 6
- Monoisotopic Mass: 245.101171
- Heavy Atom Count: 17
- Complexity: 345
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1
- Tautomer Count: 10
- Surface Charge: 0
- Topological Polar Surface Area: 128
Experimental Properties
- LogP: 1.52700
- PSA: 121.50000
- Refractive Index: 1.537
- Boiling Point: 465.754°C at 760 mmHg
- Flash Point: 235.48°C
- Density: 1.335
NOR-3 Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE98798-5mg |
NOR-3 |
163180-49-2 | >98% | 5mg |
$108.00 | ||
TRC | D447463-5mg |
NOR-3 |
163180-49-2 | 5mg |
$75.00 | 2023-05-18 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-202738-5 mg |
NOR-3, |
163180-49-2 | >98% | 5mg |
¥489.00 | 2023-07-10 |
NOR-3 Related Literature
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Yan Ma,Rachel A. Porter,David Chappell,Andrew T. Russell,George Marston Phys. Chem. Chem. Phys. 2009 11 4184
-
2. Steroids Part 22. Photochemistry of 5,6-epoxy-4,4-dimethylcholestan-3-ones and 5,6-epoxy-17-hydroxy-4,4-dimethylestran-3-onesRichard W. G. Foster,Syed H. Imam,Brian A. Marples,George W. F. Stubbings J. Chem. Soc. Perkin Trans. 1 1987 2653
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3. Steroids and related studies. Part XX. 4,17a-Diaza-D-homo-steroidsHarkishan Singh,Dharam Paul,Veerendra V. Parashar J. Chem. Soc. Perkin Trans. 1 1973 1204
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4. Preparation of antiandrogenic 17-hydroxy-3,6-cyclo-4-nor-3,5-seco-6β-androstan-3-one by deoxygenation of the corresponding 5-hydroxy derivativesJi?í Polman,Alexander Kasal J. Chem. Soc. Perkin Trans. 1 1991 127
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5. Baeyer–Villiger oxidation of 19-substituted steroidal ketones: structure of rearranged products involving participation of the 19-substituentSophia Hrycko,Peter Morand,Florence L. Lee,Eric J. Gabe J. Chem. Soc. Perkin Trans. 1 1989 1311
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6. Steroidal sulphur compounds. Part XI. 4-Thia-5α- and 5β-cholestane and their oxides and dioxidesD. Neville Jones,Derek A. Lewton,Jerome D. Msonthi,Richard J. K. Taylor J. Chem. Soc. Perkin Trans. 1 1974 2637
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7. Calix[4]arene derived phosphites: their hydrolytic stability and complexes with gold(I), platinum(II,0), palladium(II) and iridium(I)Christopher J. Cobley,Dianne D. Ellis,A. Guy Orpen,Paul G. Pringle J. Chem. Soc. Dalton Trans. 2000 1101
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8. Calix[4]arene derived phosphites: their hydrolytic stability and complexes with gold(I), platinum(II,0), palladium(II) and iridium(I)Christopher J. Cobley,Dianne D. Ellis,A. Guy Orpen,Paul G. Pringle J. Chem. Soc. Dalton Trans. 2000 1101
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9. Probing the mechanism of loss of carbon-20 in gibberellin biosynthesis. Synthesis of gibberellin 3α,20-hemiacetal and 19,20-lactol analogues and their metabolism by a recombinant GA 20-oxidaseJane L. Ward,Paul Gaskin,Robert G. S. Brown,Graham S. Jackson,Peter Hedden,Andy L. Phillips,Christine L. Willis,Michael H. Beale J. Chem. Soc. Perkin Trans. 1 2002 232
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10. Unusual enolizations in 19-nor-3-ketosteroidsYusuf J. Abul-Hajj J. Chem. Soc. Chem. Commun. 1985 1479
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